3-Descarbonitrile 3-Acetamido Saxagliptin
3-Descarbonitrile 3-Acetamido Saxagliptin
Brand Name:
Vulcanchem
CAS No.:
1496712-39-0
VCID:
VC0104840
InChI:
InChI=1S/C18H27N3O3/c19-14(16(23)21-12-2-11(12)3-13(21)15(20)22)17-4-9-1-10(5-17)7-18(24,6-9)8-17/h9-14,24H,1-8,19H2,(H2,20,22)/t9-,10+,11-,12-,13-,14+,17?,18?/m0/s1
SMILES:
C1C2C1N(C(C2)C(=O)N)C(=O)C(C34CC5CC(C3)CC(C5)(C4)O)N
Molecular Formula:
C18H27N3O3
Molecular Weight:
333.432
3-Descarbonitrile 3-Acetamido Saxagliptin
CAS No.: 1496712-39-0
Cat. No.: VC0104840
Molecular Formula: C18H27N3O3
Molecular Weight: 333.432
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1496712-39-0 |
|---|---|
| Molecular Formula | C18H27N3O3 |
| Molecular Weight | 333.432 |
| IUPAC Name | (1S,3S,5S)-2-[(2S)-2-amino-2-[(5S,7R)-3-hydroxy-1-adamantyl]acetyl]-2-azabicyclo[3.1.0]hexane-3-carboxamide |
| Standard InChI | InChI=1S/C18H27N3O3/c19-14(16(23)21-12-2-11(12)3-13(21)15(20)22)17-4-9-1-10(5-17)7-18(24,6-9)8-17/h9-14,24H,1-8,19H2,(H2,20,22)/t9-,10+,11-,12-,13-,14+,17?,18?/m0/s1 |
| Standard InChI Key | ICGHSWPMUQQJJL-YLZMWHHLSA-N |
| SMILES | C1C2C1N(C(C2)C(=O)N)C(=O)C(C34CC5CC(C3)CC(C5)(C4)O)N |
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